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Compound of Interest

Compound Name: Boc-Cys(Fm)-OH

CAS No.: 84888-35-7

Cat. No.: B558343

Get Quote

Introduction

N-α-tert-Butoxycarbonyl-S-(9-fluorenylmethyl)-L-cysteine, commonly abbreviated as Boc-
Cys(Fm)-OH, is a crucial building block in solid-phase peptide synthesis (SPPS). The proper

characterization of this reagent is paramount to ensure the integrity and success of peptide

synthesis. This technical guide provides a detailed overview of the expected spectroscopic data

for Boc-Cys(Fm)-OH, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data. It also outlines generalized experimental protocols for these analytical

techniques.

Molecular Structure
IUPAC Name: (2R)-2-[(tert-butoxy)carbonylamino]-3-[(9H-fluoren-9-ylmethyl)sulfanyl]propanoic

acid[1] Molecular Formula: C₂₂H₂₅NO₄S[1][2][3] Molecular Weight: 399.50 g/mol [1][2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. While

experimental spectra for Boc-Cys(Fm)-OH are not readily available in the public domain, the
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expected chemical shifts can be predicted based on the functional groups present in the

molecule.

¹H NMR Spectroscopy
The proton NMR spectrum of Boc-Cys(Fm)-OH is expected to show characteristic signals for

the Boc protecting group, the cysteine backbone, and the fluorenylmethyl (Fm) protecting

group.

Proton Type
Expected Chemical

Shift (δ, ppm)
Multiplicity Integration

Boc group (-C(CH₃)₃) 1.4 - 1.5 Singlet 9H

Cα-H 4.2 - 4.5 Multiplet 1H

Cβ-H₂ 2.8 - 3.2 Multiplet 2H

Fm group (-CH-) 4.2 - 4.4 Triplet 1H

Fm group (-CH₂-) 2.6 - 2.8 Doublet 2H

Fm group (aromatic-

H)
7.2 - 7.8 Multiplet 8H

Carboxylic acid (-OH) 10 - 12 Broad Singlet 1H

Amide (-NH-) 5.0 - 5.5 Doublet 1H

¹³C NMR Spectroscopy
The carbon NMR spectrum provides information on the carbon framework of the molecule.
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Carbon Type Expected Chemical Shift (δ, ppm)

Boc group (-C(CH₃)₃) ~80

Boc group (-C(CH₃)₃) ~28

Boc group (-C=O) 155 - 156

Cα 53 - 56

Cβ 33 - 36

Fm group (-CH-) ~47

Fm group (-CH₂-) ~37

Fm group (aromatic-C) 120 - 145

Carboxylic acid (-C=O) 170 - 175

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation. The IR spectrum of Boc-Cys(Fm)-OH is expected to exhibit

the following characteristic absorption bands.

Functional Group
Characteristic Absorption

(cm⁻¹)
Intensity

O-H stretch (Carboxylic acid) 2500 - 3300 Broad

N-H stretch (Amide) 3200 - 3400 Medium

C-H stretch (aromatic) 3000 - 3100 Medium

C-H stretch (aliphatic) 2850 - 3000 Medium

C=O stretch (Carboxylic acid) 1700 - 1725 Strong

C=O stretch (Carbamate) 1680 - 1700 Strong

C=C stretch (aromatic) 1450 - 1600 Medium

C-N stretch 1029 - 1200 Medium
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Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

For Boc-Cys(Fm)-OH, soft ionization techniques like Electrospray Ionization (ESI) are typically

used.

Ion Expected m/z

[M+H]⁺ 400.16

[M+Na]⁺ 422.14

[M+K]⁺ 438.11

M represents the parent molecule.

Under fragmentation conditions (MS/MS), characteristic losses are expected. The Boc group is

prone to the neutral loss of isobutylene (56 Da) or tert-butanol (74 Da)[4]. The fluorenylmethyl

group can also fragment, leading to a prominent ion at m/z 179 corresponding to the

fluorenylmethyl cation.

Experimental Protocols
The following are generalized protocols for the spectroscopic analysis of Boc-protected amino

acids.

NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a

suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD-d₄) in an NMR tube.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR

spectrometer. For ¹H NMR, a standard pulse program is used. For ¹³C NMR, a proton-

decoupled pulse program is typically employed.

Data Processing: Process the raw data using appropriate software. This includes Fourier

transformation, phase correction, baseline correction, and referencing the spectra to the

residual solvent peak or an internal standard (e.g., TMS).
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IR Spectroscopy
Sample Preparation: Prepare the sample as a thin film on a salt plate (e.g., NaCl or KBr) by

dissolving a small amount in a volatile solvent and allowing the solvent to evaporate.

Alternatively, for solid samples, prepare a KBr pellet by grinding a small amount of the

sample with dry KBr powder and pressing it into a transparent disk. Attenuated Total

Reflectance (ATR) is a common technique that requires minimal sample preparation.

Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)

spectrometer over the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.

Mass Spectrometry
Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a

suitable solvent system, often a mixture of water, acetonitrile, or methanol, with a small

amount of acid (e.g., formic acid) to promote ionization.

Data Acquisition: Introduce the sample into the mass spectrometer via direct infusion or

through a liquid chromatography (LC) system. Acquire the mass spectrum in positive or

negative ion mode using an ESI source.

Data Analysis: Determine the m/z values of the molecular ions and any significant fragment

ions. Compare the observed masses with the calculated theoretical masses.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic characterization of a

protected amino acid like Boc-Cys(Fm)-OH.
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Caption: General workflow for the spectroscopic characterization of Boc-Cys(Fm)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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